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Cat. No.: B1380172
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CAS Number: 195390-25-1 Document Type: Advanced Safety & Technical Data Guide Version:
1.0 (Scientific Reference)

Executive Summary & Application Context

3-bromo-N-(3-fluorophenyl)propanamide is a specialized organobromine intermediate used
primarily in the synthesis of pharmaceutical scaffolds. Its structure combines a reactive alkyl
bromide tail with a meta-fluorinated phenyl amide core.

In drug discovery, this compound serves as a "warhead" precursor or a linker. The terminal
bromide is an electrophile susceptible to nucleophilic substitution (

), allowing the attachment of heterocycles, amines, or thiols. Alternatively, under basic
conditions, it can undergo elimination to form the corresponding acrylamide (a Michael
acceptor), a common motif in covalent kinase inhibitors.

Critical Safety Note: While often classified generically as an "lrritant,” the presence of a primary
alkyl bromide moiety confers alkylating potential. Users must treat this compound as a potential
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sensitizer and mutagen, beyond standard GHS classifications.

Chemical Identity & Physicochemical Properties[1]

[2][3][4]

Property

Data

Chemical Name

3-bromo-N-(3-fluorophenyl)propanamide

CAS Number

195390-25-1

Synonyms

N-(3-fluorophenyl)-3-bromopropionamide; 3-

bromo-N-(3-fluorophenyl)propionamide

Molecular Formula

Molecular Weight

246.08 g/mol

Physical State

Solid (typically off-white to beige powder)

Approx. 73-75 °C (Inferred from m-chloro

Melting Point
analog [1])
- Soluble in DMSO, DMF, DCM, Ethyl Acetate;
Solubility )
Poorly soluble in water.
SMILES O=C(CCBr)Nclcccc(F)cl

Hazard Identification & Risk Assessment
GHS Classification (Derived)

Based on structural analogs (e.g., 3-bromo-N-phenylpropanamide) and functional group

reactivity:

o Skin Corrosion/Irritation: Category 2 (H315)

o Serious Eye Damage/Eye Irritation: Category 2A (H319)

o Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Irritation) (H335)

Expert Toxicology Insight: The "Hidden" Hazard
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Standard SDSs often stop at "Irritant.” However, the C-Br bond at the

-position to the carbonyl is chemically labile.

o Alkylation: The carbon attached to the bromine is electrophilic. Direct contact with DNA
bases (guanine) is theoretically possible, posing a genotoxic risk.

e Hydrolysis: In the presence of moisture, the bromide can hydrolyze to release Hydrobromic
Acid (HBr), a corrosive gas/liquid that causes delayed burns.

« Elimination: Exposure to basic conditions (even mild bases on skin) can drive the elimination
of HBr to form N-(3-fluorophenyl)acrylamide, a potent sensitizer and Michael acceptor.

Hazard Decision Matrix

The following diagram illustrates the decision logic for handling this compound based on its
physical state and reactivity.
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Compound State

Solid / Powder

In Solution (DCM/DMF)

I
Risk: Dust Inhalation Moisture Contact?
(Resp. Irritant) (Generates HBr)

Control: Fume Hood + Risk: Skin Absorption
N95/P100 if open bench (Alkylating Agent)

Control: Double Nitrile Gloves
(Change immediately on splash)

Click to download full resolution via product page

Figure 1: Hazard assessment and control logic. Note the secondary risk of HBr generation
upon moisture contact.

Safe Handling & Storage Protocols
Storage Requirements[8][9][11]

o Temperature: Store at 2—8 °C (Refrigerated). Room temperature storage is acceptable for
short durations, but long-term stability is compromised by thermal elimination of HBr.

+ Atmosphere: Store under Inert Gas (Nitrogen or Argon). The compound is moisture-
sensitive.[1]
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» Container: Amber glass vials with PTFE-lined caps to prevent light degradation (homolytic
cleavage of C-Br bond).

Personal Protective Equipment (PPE) Selection

e Gloves:
o Standard Use: Double-gloving with Nitrile (0.11 mm) is sufficient for solid handling.

o Solution Handling: If dissolved in DCM or DMF, use Silver Shield (Laminate) or tested
Butyl Rubber gloves. Halogenated solvents (DCM) permeate nitrile in <5 minutes, carrying
the alkyl bromide through to the skin [2].

o Respiratory: Use a fume hood maintaining a face velocity of >100 fpm. If weighing outside a
hood, a P100 particulate respirator is mandatory.

Emergency Response Protocols
Spill Cleanup Workflow

Scenario: 500 mg of solid powder spilled on the benchtop.

e Evacuate & Ventilate: Alert nearby personnel. Ensure fume hood sash is lowered.

PPE Upgrade: Don double nitrile gloves, safety goggles, and a lab coat.

Neutralization (Critical Step): Do not just wipe with water (generates HBr).
o Cover the spill with solid Sodium Bicarbonate (

) or Calcium Carbonate. This neutralizes any potential acid generation.

Collection: Sweep the powder/bicarbonate mix into a container using a brush.

Surface Decon: Wipe the surface with a 5% aqueous solution of Sodium Thiosulfate
(quenches reactive alkyl halides) followed by soap and water.

First Aid Measures
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o Eye Contact: Rinse immediately with water for 15 minutes.[2][3] Do not use neutralization

agents in the eye. Seek medical attention.

o Skin Contact: Wash with soap and water.[4][2][3][5] Do not use ethanol or DMSO; these
solvents enhance skin penetration of the bromide.

 Inhalation: Move to fresh air. If wheezing occurs (HBr irritation), administer oxygen if trained.

Synthesis & Reactivity Context (Technical Insight)

Understanding the reactivity profile aids in both safety and experimental design. The following

diagram maps the compound's reactivity pathways.
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Figure 2: Reactivity pathways. The "Elimination” pathway creates a potent sensitizer, while

"Hydrolysis" generates corrosive acid.

Experimental Implication

When using this compound in synthesis:

» Avoid Excess Base: If performing a nucleophilic substitution (

), use a non-nucleophilic base (e.g., DIPEA) and control temperature to prevent competitive
elimination to the acrylamide.

e Quenching: Quench reactions with saturated ammonium chloride (
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) rather than strong basic washes to avoid uncontrolled polymerization or degradation.

Disposal & Regulatory Compliance

» Waste Classification:
o RCRA: Likely classifies as a Halogenated Organic Waste.

o EPA Code: Not explicitly listed, but treat as D002 (Corrosive) if hydrolyzed, or D003
(Reactive) depending on interpretation of alkylating potential.

 Disposal Protocol:
o Segregate into "Halogenated Solvent/Organic” waste streams.
o Do not mix with strong oxidizers (e.g., Nitric acid) or strong bases.
o Label clearly as "Contains Alkyl Bromide — Potential Sensitizer."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Technical Safety & Handling Guide: 3-bromo-N-(3-
fluorophenyl)propanamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1380172/docs#technical-safety-handling-guide-3-
bromo-n-3-fluorophenyl-propanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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